Cas no 893095-27-7 (2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893095-27-7
• MF: C₂₂H₂₃N₅O₄S₂
• MW: 485.579121828079
• CID: 6577901
• Update Time: 2025-10-28

2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-[[4-[bis(2-cyanoethyl)sulfamoyl]benzoyl]amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Inchi： 1S/C22H23N5O4S2/c1-25-21(29)19-17-5-2-6-18(17)32-22(19)26-20(28)15-7-9-16(10-8-15)33(30,31)27(13-3-11-23)14-4-12-24/h7-10H,2-6,13-14H2,1H3,(H,25,29)(H,26,28)
• InChI Key： DXCUCUDEOSMTHN-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Introduction to 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-27-7) and Its Emerging Applications in Chemical Biology

The compound 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-27-7) represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its fusion of cyclopentabthiophene and sulfamoylbenzamido moieties, has garnered attention due to its unique physicochemical properties and promising biological activities. The compound’s design incorporates multiple functional groups, including bis(2-cyanoethyl)sulfamoyl, which suggests a high degree of reactivity and versatility in biochemical interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug discovery. The cyclopentabthiophene core in this compound contributes to its structural stability while allowing for conformational flexibility, which is often critical for binding to biological targets. The presence of the sulfamoylbenzamido group further enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors. This combination of features positions the compound as a valuable candidate for further exploration in therapeutic development.

In the context of current research, the bis(2-cyanoethyl)sulfamoyl moiety has been studied for its ability to modulate protein-protein interactions and enzyme activity. The cyanoethyl groups introduce additional reactivity, allowing for post-synthetic modifications that can fine-tune the compound’s biological profile. Such modifications are essential in optimizing drug candidates for efficacy and selectivity. The incorporation of a methyl group at the N-position further influences the compound’s solubility and metabolic stability, which are critical factors in drug formulation and delivery.

The cyclopentabthiophene scaffold itself has been increasingly utilized in the design of bioactive molecules due to its ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. Studies have demonstrated that derivatives of this scaffold can interact with a wide range of biological targets, including kinases, transcription factors, and ion channels. The specific arrangement of substituents on the cyclopentabthiophene ring in 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide is likely to contribute to its unique binding characteristics and therapeutic potential.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. The sulfamoyl group is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, the benzamido moiety can serve as a hinge-binding motif, interacting with critical residues in target proteins. These features make the compound a promising candidate for investigating novel therapeutic strategies against chronic inflammatory diseases.

Recent preclinical studies have begun to explore the pharmacological effects of related compounds with similar structures. These studies have shown that modifications at the bis(2-cyanoethyl)sulfamoyl position can significantly alter biological activity, suggesting that this compound may exhibit potent effects at low concentrations. Furthermore, the cyclopentabthiophene core appears to enhance binding affinity by providing a rigid framework that optimizes interactions with biological targets. These findings underscore the importance of this compound as a lead structure for further development.

The synthesis of 2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in assembling the various functional groups into a single molecular entity. These synthetic strategies not only enhance efficiency but also allow for rapid optimization of key structural features.

The pharmacokinetic profile of this compound is another area of interest. Initial studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for further clinical development. Additionally, its solubility profile appears favorable for formulation into oral or injectable dosage forms. These attributes are critical considerations in drug development pipelines, as they directly impact patient compliance and therapeutic outcomes.

Future research directions may focus on exploring derivatives of this compound to enhance its therapeutic index and reduce potential side effects. By systematically modifying key functional groups such as the bis(2-cyanoethyl)sulfamoyl moiety or introducing additional substituents on the cyclopentabthiophene ring, researchers can fine-tune its biological activity and selectivity. Such modifications may lead to novel therapeutics with improved efficacy and safety profiles.

In conclusion,2-{4-bis(2-cyanoethyl)sulfamoylbenzamido}-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-27-7) represents a structurally sophisticated molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration as a lead structure for novel therapeutics. As research continues to uncover new applications for this compound,bis(2-cyanoethyl)sulfamoylbenzamido, cyclopentabthiophene, and other key structural elements will undoubtedly play pivotal roles in shaping future advances in drug discovery.